Cas no 2680842-58-2 (benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate)

• Product Name: benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate
• CAS No: 2680842-58-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6479302
• PubChem ID: 165916685
• Update Time: 2025-06-08

benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284522
• 2680842-58-2
• benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate

• Inchi： 1S/C15H17NO4/c17-10-13(9-14-7-4-8-19-14)16-15(18)20-11-12-5-2-1-3-6-12/h1-8,13,17H,9-11H2,(H,16,18)
• InChI Key： MAAZWQBRFKRBLX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.7Ų

Additional information on benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate

Comprehensive Analysis of Benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate (CAS No. 2680842-58-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate (CAS No. 2680842-58-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan ring with a hydroxypropan backbone and a carbamate functional group. Such a configuration offers versatile applications in drug discovery, material science, and agrochemical development. Researchers are increasingly exploring its potential due to its bioactive properties and synthetic flexibility.

The compound's CAS No. 2680842-58-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate, reflects the intricate bonding patterns that define its reactivity. The presence of the furan moiety is particularly noteworthy, as this heterocyclic structure is often associated with antimicrobial and anti-inflammatory activities. Meanwhile, the hydroxypropan segment enhances solubility, making it a candidate for drug formulation optimization.

Recent trends in AI-driven drug discovery have spotlighted compounds like benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate. Machine learning models predict its compatibility with enzyme inhibition targets, particularly in neurodegenerative disease research. Online searches for "furan derivatives in medicine" or "carbamate-based therapeutics" reveal growing curiosity about such molecules. This aligns with the broader demand for sustainable chemistry solutions, where biocompatible intermediates are prioritized.

Synthetic routes to CAS No. 2680842-58-2 often involve multistep organic reactions, including protection-deprotection strategies for the hydroxy group. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity. The compound’s stability under physiological conditions is another area of investigation, especially for researchers querying "how to improve carbamate stability in vivo" on scientific platforms.

From an industrial perspective, benzyl N-[1-(furan-2-yl)-3-hydroxypropan-2-yl]carbamate is gaining traction in green chemistry initiatives. Its potential as a building block for biodegradable polymers resonates with searches for "eco-friendly chemical synthesis." Furthermore, patents referencing furan-carbamate hybrids highlight innovations in crop protection, addressing queries about "next-gen agrochemicals."

In conclusion, CAS No. 2680842-58-2 exemplifies the intersection of structural ingenuity and practical utility. As interest in heterocyclic chemistry surges, this compound’s role in pharmaceutical R&D and industrial applications will likely expand, supported by data-driven insights and sustainable practices.